Cas no 2229246-41-5 (3-3-(difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile)

3-(3-(Difluoromethoxy)-4-methylphenyl)-3-hydroxypropanenitrile is a fluorinated organic compound featuring a nitrile functional group and a hydroxyl-substituted phenyl ring. Its key structural attributes include a difluoromethoxy moiety, which enhances metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications. The presence of both hydroxy and nitrile groups offers versatile reactivity for further synthetic modifications, such as reductions or cyclizations. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its fluorinated aromatic system can improve binding affinity and bioavailability. Its well-defined structure ensures consistency in downstream applications, supporting research in medicinal chemistry and material science.
3-3-(difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile structure
2229246-41-5 structure
Product Name:3-3-(difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile
CAS No:2229246-41-5
MF:C11H11F2NO2
MW:227.20735001564
CID:6536590
PubChem ID:165698804
Update Time:2025-05-26

3-3-(difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-3-(difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile
    • 3-[3-(difluoromethoxy)-4-methylphenyl]-3-hydroxypropanenitrile
    • 2229246-41-5
    • EN300-1963635
    • Inchi: 1S/C11H11F2NO2/c1-7-2-3-8(9(15)4-5-14)6-10(7)16-11(12)13/h2-3,6,9,11,15H,4H2,1H3
    • InChI Key: VTCSYFBVRUMLAL-UHFFFAOYSA-N
    • SMILES: FC(OC1=C(C)C=CC(=C1)C(CC#N)O)F

Computed Properties

  • Exact Mass: 227.07578492g/mol
  • Monoisotopic Mass: 227.07578492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 53.2Ų

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Additional information on 3-3-(difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile

Comprehensive Overview of 3-3-(Difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile (CAS No. 2229246-41-5)

3-3-(Difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile (CAS No. 2229246-41-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its unique difluoromethoxy and hydroxypropanenitrile functional groups, exhibits promising applications in drug discovery and material science. Its molecular structure, combining a 4-methylphenyl ring with a hydroxypropanenitrile side chain, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS No. 2229246-41-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the difluoromethoxy group enhances metabolic stability, a feature highly sought after in modern medicinal chemistry to improve drug half-lives.

In the context of sustainability and green chemistry, 3-3-(Difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile aligns with the growing demand for eco-friendly synthetic routes. Researchers are exploring catalytic methods to optimize its production, minimizing waste and energy consumption. This aligns with global trends like green synthesis and sustainable pharmaceuticals, topics frequently searched in academic and industrial databases.

Another area of interest is the compound's role in agrochemical innovation. Its structural motifs are being investigated for pesticidal and herbicidal activities, addressing challenges such as resistance management and environmental safety. The 4-methylphenyl moiety, in particular, is known to interact with biological targets in pests, offering a template for next-generation crop protection agents.

From a technical perspective, the synthesis of CAS No. 2229246-41-5 involves multi-step organic reactions, including fluorination and nitrile formation. Advanced analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for quality control, ensuring the compound meets stringent purity standards required for research and development.

The compound's nomenclature, 3-3-(Difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile, reflects its IUPAC naming conventions, which are crucial for database indexing and literature searches. Keywords such as nitrile derivatives, fluorinated compounds, and hydroxypropanenitrile applications are frequently associated with this molecule in scientific queries, underscoring its interdisciplinary relevance.

In summary, 3-3-(Difluoromethoxy)-4-methylphenyl-3-hydroxypropanenitrile (CAS No. 2229246-41-5) represents a cutting-edge chemical entity with broad potential across life sciences and materials engineering. Its unique properties and adaptability to sustainable practices position it as a focal point for future innovations, resonating with contemporary research priorities and industry demands.

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